Cas no 918407-80-4 (Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate)
918407-80-4 structure
Product Name:Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate
CAS No:918407-80-4
MF:C17H20N2O4
MW:316.351704597473
CID:776729
Update Time:2023-08-03
Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3,4-dicarboxylic acid, 5-butyl-1-phenyl-, 3,4-dimethyl ester
- dimethyl 5-butyl-1-phenylpyrazole-3,4-dicarboxylate
- Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate
- 1-Phenyl-5-butyl-1H-pyrazole-3,4-dicarboxylic acid dimethyl ester
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- Inchi: 1S/C17H20N2O4/c1-4-5-11-13-14(16(20)22-2)15(17(21)23-3)18-19(13)12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
- InChI Key: QXMTWUCZFZYSBR-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=NN(C2C=CC=CC=2)C=1CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 409
- Topological Polar Surface Area: 70.4
Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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